dipotassium tetrachloroferrate(2-)
Description
Dipotassium tetrachloroferrate(2-), with the formula K₂[FeCl₄], is a coordination compound comprising potassium cations and a tetrachloroferrate anion. These compounds are characterized by their octahedral geometry around the Fe center, with Cl⁻ ligands coordinating to Fe in a high-spin configuration. The potassium variant is hypothesized to exhibit similar magnetic and electrochemical behaviors but may differ in solubility and ionic conductivity due to cation-anion interactions .
Properties
CAS No. |
15530-87-7 |
|---|---|
Molecular Formula |
Cl4FeK2 |
Molecular Weight |
275.8536 |
Synonyms |
dipotassium tetrachloroferrate(2-) |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Properties of Tetrachloroferrate Salts
*Predicted for Fe(II).
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